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Compound of Interest

Compound Name: Angiogenin (108-122) (TFA)

L Get Quote

Cat. No.: B15624142

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the stability and storage
of Angiogenin (108-122) (TFA), a peptide fragment of human angiogenin.[1][2] Angiogenin is a
protein involved in angiogenesis (blood vessel formation) and has been implicated in various
physiological and pathological processes, including tumor growth and neurodegenerative
diseases.[3] The (108-122) fragment is of research interest for its potential therapeutic
applications.[2][4]

Peptide Characteristics

Property Value Reference
Glu-Asn-Gly-Leu-Pro-Val-His-
Sequence Leu-Asp-GIn-Ser-lle-Phe-Arg- MedChemExpress

Arg

Molecular Formula

C7sH125N25023 (free base)

[2]

Molecular Weight 1780.98 g/mol (free base) [2]
White to off-white lyophilized Generic Peptide Supplier
Appearance .
powder Information
] ] Self-evident from product
Counterion Trifluoroacetate (TFA)

name
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Storage and Stability

Proper storage of Angiogenin (108-122) (TFA) is critical to maintain its integrity and biological
activity. The following recommendations are based on general peptide handling guidelines and
supplier information.

Lyophilized Powder

The lyophilized peptide is the most stable form for long-term storage.

Storage Condition Duration Notes

Recommended for long-term
-20°C Up to 3 years storage. Keep in a desiccated

environment.

Provides maximum stability for
-80°C > 3 years long-term storage. Keep in a

desiccated environment.

Suitable for short-term storage.
4°C (Short-term) Weeks to months _
Protect from moisture.

Not recommended for storage;
Room Temperature Days to weeks o
acceptable for shipping.

Data compiled from multiple supplier recommendations.[2][5]

In Solution

Peptides are generally less stable in solution due to potential degradation by hydrolysis,
oxidation, and microbial contamination. It is highly recommended to prepare solutions fresh for
each experiment. If storage in solution is necessary, follow these guidelines.
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Storage Condition Duration Notes

Aliquot to avoid repeated
-20°C Up to 6 months
freeze-thaw cycles.

Recommended for longer-term

solution storage. Aliquot to

-80°C Up to 1 year )
avoid repeated freeze-thaw
cycles.
Very short-term storage only.
4°C Days Prone to degradation and

microbial growth.

Data compiled from multiple supplier recommendations.[2][5]
Best Practices for Solution Handling:

» Avoid Repeated Freeze-Thaw Cycles: Aliquot the stock solution into single-use volumes to
prevent degradation from repeated temperature changes.[5]

o Use Sterile Buffers: Prepare solutions using sterile, nuclease-free water or appropriate
buffers to prevent contamination.

o Consider pH: The stability of peptides can be pH-dependent. For Angiogenin (108-122),
which has several basic residues (Arg, Arg, His), dissolving in a slightly acidic buffer (e.g., pH
5-6) may improve solubility and stability.[5]

o Protect from Light: While not always specified, it is good practice to store peptide solutions in
light-protected vials.

Reconstitution Protocol

Proper reconstitution is key to ensuring the peptide is fully dissolved and stable.

Materials
» Angiogenin (108-122) (TFA) lyophilized powder
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Sterile, high-purity water (e.g., WFI, Milli-Q, or equivalent)

Alternative solvents: Acetonitrile (ACN), Dimethyl sulfoxide (DMSOQO), or a suitable buffer
(e.g., PBS pH 7.4, sterile filtered)

Vortex mixer and/or sonicator

Sterile, low-protein-binding polypropylene tubes

Procedure

Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to warm to room
temperature for 10-15 minutes. This prevents condensation of atmospheric moisture, which
can degrade the peptide.

Solvent Selection:

o Initial Attempt: The peptide is reported to be soluble in water.[2] Start by adding sterile
water to the vial.

o Hydrophobic Peptides: If solubility in water is poor, a small amount of an organic solvent
like DMSO or acetonitrile can be used to first dissolve the peptide, followed by dilution with
the desired aqueous buffer. Note that DMSO can be toxic to cells.

Reconstitution Steps: a. Add the desired volume of sterile solvent to the vial to achieve the
target stock concentration (e.g., 1 mg/mL or 1 mM). b. Gently vortex or swirl the vial to
dissolve the powder. c. If the peptide does not dissolve completely, brief sonication (1-2
minutes in a water bath sonicator) may be used to aid dissolution. Avoid excessive
sonication, which can generate heat and degrade the peptide.

Storage of Stock Solution: a. Once fully dissolved, aliquot the stock solution into single-use,
low-protein-binding polypropylene tubes. b. Store the aliquots at -80°C for long-term stability.

[2]
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Peptide Reconstitution Workflow
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Caption: Workflow for reconstituting lyophilized Angiogenin (108-122) (TFA).
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Protocol for Stability Assessment by RP-HPLC

To quantitatively assess the stability of Angiogenin (108-122) (TFA) under specific
experimental conditions, a stability-indicating Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC) method is recommended. This protocol provides a general
framework that should be optimized for your specific equipment and conditions.

Objective

To determine the degradation rate of Angiogenin (108-122) (TFA) over time when stored in a
specific buffer and at a specific temperature.

Materials

o Reconstituted Angiogenin (108-122) (TFA) stock solution

« Stability buffer (e.g., PBS pH 7.4, cell culture medium, formulation buffer)
e HPLC system with a UV detector

e C18 RP-HPLC column (e.g., 4.6 x 250 mm, 5 pum particle size)

o Mobile Phase A: 0.1% TFA in HPLC-grade water

e Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile (ACN)

 Incubator or water bath set to the desired test temperature (e.g., 4°C, 25°C, 37°C)

Experimental Procedure

o Sample Preparation: a. Dilute the Angiogenin (108-122) stock solution to a final
concentration of 1 mg/mL (or other desired concentration) in the stability buffer. b. Prepare
several identical aliquots in separate vials, one for each time point.

o Time Zero (To) Analysis: a. Immediately after preparation, take one aliquot for the To
measurement. b. Inject an appropriate volume (e.g., 20 uL) onto the HPLC system. c. Run
the HPLC method to obtain the initial chromatogram. The area of the main peptide peak at
To is considered 100% integrity.
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 Incubation: a. Place the remaining aliquots in the incubator at the selected temperature.

o Time Point Analysis: a. At each scheduled time point (e.g., 1, 4, 8, 24, 48, 72 hours, and 1
week), remove one aliquot from the incubator. b. Allow the sample to return to room
temperature. c. Inject the sample onto the HPLC and run the same method as for To.

 HPLC Method (Example):
o Column: C18, 4.6 x 250 mm, 5 pm
o Flow Rate: 1.0 mL/min
o Detection: UV at 214 nm or 280 nm
o Gradient:
= 0-5min: 5% B
» 5-30 min: 5% to 60% B (linear gradient)
= 30-32 min: 60% to 95% B
» 32-35 min: 95% B
= 35-37 min: 95% to 5% B
» 37-45 min: 5% B (re-equilibration)

o This gradient is a starting point and must be optimized for best peak separation.

Data Analysis

e For each chromatogram, identify and integrate the area of the main peak corresponding to
intact Angiogenin (108-122).

o Calculate the percentage of remaining peptide at each time point (Tx) relative to the initial
peak area at To:

o % Remaining = (Peak Area at Tx / Peak Area at To) * 100
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» Plot the % Remaining versus time to visualize the degradation kinetics.

» Optionally, identify degradation products by analyzing new peaks that appear in the
chromatogram over time, potentially using mass spectrometry (LC-MS) for characterization.

HPLC Stability Study Workflow
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:
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Caption: General workflow for assessing peptide stability using RP-HPLC.

Angiogenin Sighaling Context

Angiogenin (ANG) is a secreted ribonuclease that promotes angiogenesis. It binds to
endothelial cells, is internalized, and translocates to the nucleus where it stimulates ribosomal
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RNA (rRNA) transcription, leading to cell proliferation and blood vessel formation. The 108-122
peptide fragment has been studied for its ability to inhibit the enzymatic and biological activities
of the full-length angiogenin protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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